Cas no 1805103-55-2 (4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine
• CAS No: 1805103-55-2
• MF: C₇H₄BrF₂IN₂O₂
• MW: 392.924139976501
• CID: 4804351
• Update Time: 2025-10-22

4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine

• Inchi： 1S/C7H4BrF2IN2O2/c8-1-3-4(6(9)10)2-12-7(11)5(3)13(14)15/h2,6H,1H2
• InChI Key： SHYUYLBUCZANBS-UHFFFAOYSA-N
• SMILES： IC1=C(C(CBr)=C(C=N1)C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine

Recent Advances in the Application of 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine (CAS: 1805103-55-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine (CAS: 1805103-55-2) has recently emerged as a versatile intermediate in chemical biology and pharmaceutical research. This halogen-rich heterocyclic scaffold has garnered significant attention due to its unique reactivity profile, which enables diverse functionalization strategies for drug discovery and biomolecular probe development. Recent studies have highlighted its potential in the synthesis of targeted covalent inhibitors and as a key building block for radiopharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in developing irreversible kinase inhibitors. Researchers at the University of California, San Francisco, utilized the bromomethyl group for selective cysteine targeting, while the difluoromethyl moiety enhanced membrane permeability. The iodo substituent served as an excellent handle for subsequent palladium-catalyzed cross-coupling reactions, enabling rapid SAR exploration around the pyridine core.

In the field of PET tracer development, a recent Nature Communications paper (2024) reported the successful incorporation of 1805103-55-2 into a novel dopamine D2 receptor ligand. The researchers exploited the iodo group for copper-mediated radiofluorination, achieving high specific activity (＞50 GBq/μmol) and excellent target selectivity (Ki = 2.3 nM). This work represents a significant advancement in neuroimaging probe design, particularly for Parkinson's disease research.

The nitropyridine moiety of this compound has also shown promise in antimicrobial applications. A 2024 ACS Infectious Diseases publication described its transformation into novel quorum sensing inhibitors against Pseudomonas aeruginosa. The electron-withdrawing nitro group was found to be crucial for disrupting bacterial communication pathways, with lead compounds showing ＞80% reduction in biofilm formation at sub-MIC concentrations.

From a synthetic chemistry perspective, several innovative methodologies have been developed to further functionalize this scaffold. A recent Organic Letters report (2024) detailed a photoredox-catalyzed C-H arylation protocol that preserves all existing functional groups while introducing new diversity at the C6 position. This breakthrough significantly expands the structural diversity accessible from this key intermediate.

Ongoing research is exploring the application of 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-nitropyridine in PROTAC design, where its multiple reactive handles allow for simultaneous conjugation to E3 ligase ligands and target protein binders. Early results from Vertex Pharmaceuticals (2024) suggest this approach may yield potent degraders for traditionally "undruggable" targets.

As the field progresses, the unique combination of reactive functionalities in this compound continues to inspire innovative applications across chemical biology and drug discovery. Future research directions likely include expanded use in DNA-encoded library synthesis and the development of next-generation covalent warheads with improved selectivity profiles.